2-(4-BROMO-1H-PYRAZOL-1-YL)-1-[5-HYDROXY-3-METHYL-5-(TRIFLUOROMETHYL)-4,5-DIHYDRO-1H-PYRAZOL-1-YL]-1-PROPANONE

• IUPAC Name: 2-(4-bromopyrazol-1-yl)-1-[5-hydroxy-3-methyl-5-(trifluoromethyl)-4H-pyrazol-1-yl]propan-1-one
• InChI: InChI=1S/C11H12BrF3N4O2/c1-6-3-10(21,11(13,14)15)19(17-6)9(20)7(2)18-5-8(12)4-16-18/h4-5,7,21H,3H2,1-2H3
• InChI Key: WQVOUWCNWYKGQB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(C1)(C(F)(F)F)O)C(=O)C(C)N2C=C(C=N2)Br
• Molecular Formula: C11H12BrF3N4O2
• Molecular Weight: 369.14 g/mol

Description

2-(4-BROMO-1H-PYRAZOL-1-YL)-1-[5-HYDROXY-3-METHYL-5-(TRIFLUOROMETHYL)-4,5-DIHYDRO-1H-PYRAZOL-1-YL]-1-PROPANONE is a complex organic compound that belongs to the pyrazole family. Pyrazoles are five-membered heterocyclic compounds containing two nitrogen atoms at positions 1 and 2. This particular compound is characterized by the presence of a bromo-substituted pyrazole ring, a trifluoromethyl group, and a dihydropyrazol-5-ol moiety. The unique structural features of this compound make it of significant interest in various fields of scientific research, including medicinal chemistry, agrochemistry, and materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-BROMO-1H-PYRAZOL-1-YL)-1-[5-HYDROXY-3-METHYL-5-(TRIFLUOROMETHYL)-4,5-DIHYDRO-1H-PYRAZOL-1-YL]-1-PROPANONE typically involves multiple steps, starting from readily available precursors. One common synthetic route involves the cyclocondensation of hydrazines with 1,3-dicarbonyl compounds or their synthetic equivalents . The reaction conditions often include the use of solvents such as ethanol or methanol and catalysts like glacial acetic acid to facilitate the cyclization process .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch or continuous flow processes. The choice of method depends on factors such as the desired yield, purity, and cost-effectiveness. Industrial production often employs automated systems to control reaction parameters, ensuring consistent quality and scalability.

Chemical Reactions Analysis

Types of Reactions

2-(4-BROMO-1H-PYRAZOL-1-YL)-1-[5-HYDROXY-3-METHYL-5-(TRIFLUOROMETHYL)-4,5-DIHYDRO-1H-PYRAZOL-1-YL]-1-PROPANONE undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions may involve the use of sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at the bromo-substituted pyrazole ring, using reagents such as sodium methoxide or potassium tert-butoxide.

Common Reagents and Conditions

The reactions typically require specific reagents and conditions to proceed efficiently. For example, oxidation reactions may be carried out in aqueous or organic solvents under controlled temperatures, while reduction reactions often require anhydrous conditions to prevent side reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For instance, oxidation may yield corresponding pyrazole derivatives with additional functional groups, while substitution reactions can introduce various substituents at the bromo position .

Scientific Research Applications

2-(4-BROMO-1H-PYRAZOL-1-YL)-1-[5-HYDROXY-3-METHYL-5-(TRIFLUOROMETHYL)-4,5-DIHYDRO-1H-PYRAZOL-1-YL]-1-PROPANONE has a wide range of scientific research applications, including:

Chemistry: The compound is used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: It is investigated for its potential biological activities, such as enzyme inhibition and antimicrobial properties.

Medicine: The compound is studied for its potential therapeutic applications, including anti-inflammatory and anticancer activities.

Industry: It is used in the development of agrochemicals and materials with specific properties, such as corrosion resistance and thermal stability.

Mechanism of Action

The mechanism of action of 2-(4-BROMO-1H-PYRAZOL-1-YL)-1-[5-HYDROXY-3-METHYL-5-(TRIFLUOROMETHYL)-4,5-DIHYDRO-1H-PYRAZOL-1-YL]-1-PROPANONE involves its interaction with specific molecular targets and pathways. The compound may act as an inhibitor of enzymes such as liver alcohol dehydrogenase, affecting metabolic processes . Additionally, it may interact with cellular receptors and signaling pathways, modulating biological responses and exerting therapeutic effects .

Comparison with Similar Compounds

Similar Compounds

4-Bromo-1H-pyrazole: A simpler pyrazole derivative used as a starting material for the synthesis of more complex compounds.

2-(4-Bromo-1H-pyrazol-1-yl)pyrimidine: A compound with similar structural features, used in medicinal chemistry and materials science.

2-(4-Bromo-1H-pyrazol-1-yl)benzaldehyde: Another related compound with applications in organic synthesis and drug development.

Uniqueness

2-(4-BROMO-1H-PYRAZOL-1-YL)-1-[5-HYDROXY-3-METHYL-5-(TRIFLUOROMETHYL)-4,5-DIHYDRO-1H-PYRAZOL-1-YL]-1-PROPANONE stands out due to its unique combination of functional groups, which confer distinct chemical and biological properties. The presence of the trifluoromethyl group enhances its stability and lipophilicity, making it a valuable compound for various applications .